Cas no 1470-83-3 (Benzenesulfonic acid,4-methyl-, lithium salt (1:1))
1470-83-3 structure
Product Name:Benzenesulfonic acid,4-methyl-, lithium salt (1:1)
CAS No:1470-83-3
MF:C7H7LiO3S
MW:178.134680986404
CID:159705
PubChem ID:23663634
Update Time:2025-04-19
Benzenesulfonic acid,4-methyl-, lithium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, lithium salt (1:1)
- Lithium 4-methylbenzenesulfonate
- lithium p-toluenesulphonate
- Benzenesulfonicacid, 4-methyl-, lithium salt (9CI)
- Lithium p-toluenesulfonate
- Lithiumtoluenesulfonate
- Lithium tosylate
- p-Toluenesulfonic acid lithium salt
- 4-Methylbenzenesulfonic acid lithium salt
- Benzenesulfonic acid,4-methyl-,lithium salt
- SCHEMBL1036060
- 1470-83-3
- EINECS 216-005-8
- lithium;4-methylbenzenesulfonate
- AKOS003025211
- NS00081193
- DTXSID40163562
- AKOS022191023
-
- Inchi: 1S/C7H8O3S.Li/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
- InChI Key: IOEDDFFKYCBADJ-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Li+]
Computed Properties
- Exact Mass: 178.02800
- Monoisotopic Mass: 172.019415
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.8
Experimental Properties
- Density: 1.34
- Melting Point: 106-107 DEG C /ANHYDROUS/
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 65.58000
- LogP: 1.97990
Benzenesulfonic acid,4-methyl-, lithium salt (1:1) Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzenesulfonic acid,4-methyl-, lithium salt (1:1) Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
1470-83-3 (Benzenesulfonic acid,4-methyl-, lithium salt (1:1)) Related Products
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- 53933-48-5(Hydroxylammonium 4-methylbenzenesulphonate)
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- 617-97-0(3-methylbenzene-1-sulfonic acid)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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